Cas no 956015-51-3 (2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran)

• Product Name: 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran
• CAS No: 956015-51-3
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 4788568
• Update Time: 2026-02-27

2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran

• Inchi： 1S/C11H12FNO4/c12-10-6-8(13(14)15)3-4-11(10)17-7-9-2-1-5-16-9/h3-4,6,9H,1-2,5,7H2
• InChI Key： OISHSMPORQLPPV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1CCCO1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 64.3

Additional information on 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran

Professional Introduction to 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran (CAS No. 956015-51-3)

2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran, a compound with the CAS number 956015-51-3, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the synthesis of novel therapeutic agents. The presence of a fluoro substituent and a nitro group in its molecular framework imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in the design of pharmacologically active molecules.

The compound's structure consists of a tetrahydrofuran (THF) ring linked to a phenolic moiety, which is further modified by the presence of a fluoro-substituted nitrobenzene derivative. This configuration not only enhances its solubility and stability but also influences its interactions with biological targets. The tetrahydrofuran ring, in particular, is known for its ability to facilitate the formation of stable complexes with various biomolecules, thereby improving the bioavailability and pharmacokinetic properties of drugs.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a fluoro group into pharmaceutical molecules often leads to increased lipophilicity and resistance to enzymatic degradation, which are critical factors for drug efficacy. Similarly, the nitro group contributes to the compound's reactivity, allowing for further functionalization through reduction or other chemical transformations.

The synthesis of 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the importance of innovative chemical techniques in modern drug discovery.

Recent studies have explored the potential applications of this compound in the development of antiviral and anticancer agents. The unique structural features of 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran make it an attractive candidate for designing molecules that can selectively interact with viral proteases or cancer cell surface receptors. For instance, preliminary computational studies suggest that modifications to the phenolic moiety could enhance binding affinity to specific protein targets, leading to more effective therapeutic outcomes.

The role of computational chemistry in optimizing drug candidates has become increasingly prominent in recent years. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in predicting the binding modes and pharmacological activities of 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran derivatives. These approaches not only accelerate the drug discovery process but also provide valuable insights into the structural determinants of biological activity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and industrial chemistry. The tetrahydrofuran ring can serve as a versatile building block for synthesizing polymers and specialty chemicals with tailored properties. For example, functionalized derivatives of this compound have been investigated as monomers for polymerization reactions, leading to materials with enhanced thermal stability and mechanical strength.

The environmental impact of chemical synthesis is another critical consideration in modern drug development. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce energy consumption. The use of renewable feedstocks and catalytic systems that promote high selectivity are key strategies in this regard. By incorporating these principles into the synthesis of 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran, researchers aim to create more sustainable processes that align with global environmental goals.

The future prospects for this compound are promising, with ongoing research focused on expanding its applications across multiple domains. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into practical solutions that address unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like 2-[(2-Fluoro-4-nitrophenoxy)methyl]tetrahydrofuran will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.